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Compound of Interest

Compound Name: 2-Bromo-4-(tert-butyl)pyridine

Cat. No.: B1338834

2-Bromo-4-(tert-butyl)pyridine: A Technical
Safety and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 2-Bromo-4-(tert-butyl)pyridine (CAS No. 50488-34-1). The information is
compiled from various safety data sheets and chemical databases. It is imperative to note that
a complete, officially harmonized Safety Data Sheet (SDS) with all toxicological and ecological
data is not readily available for this specific compound. Therefore, this guide also draws upon
data from structurally related compounds, such as 2-bromopyridine, and general safety
protocols for bromine-containing organic compounds to provide a thorough understanding of
the potential hazards.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2-Bromo-4-(tert-butyl)pyridine
is presented in the table below. This information is crucial for the safe handling, storage, and
use of the compound in a laboratory setting.
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Property Value Source
Molecular Formula C9H12BrN [1]
Molecular Weight 214.10 g/mol [2]
CAS Number 50488-34-1 [1]
Appearance Liquid [3]
Boiling Point 243.6 °C at 760 mmHg [2]
Density 1.293 g/cm3 [2]
Purity 97% [3]
Storage Temperature 2-8°C under an inert [3]
atmosphere

Hazard Identification and GHS Classification

While a complete GHS classification for 2-Bromo-4-(tert-butyl)pyridine is not consistently
reported across all sources, the available information and data from analogous compounds
suggest the following potential hazards.

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation
Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation
Acute Toxicity, Inhalation H332: Harmful if inhaled

Specific target organ toxicity — Single exposure ) o
] o H335: May cause respiratory irritation
(Respiratory tract irritation)

Note: These hazard statements are based on available data for 2-Bromo-4-(tert-
butyl)pyridine and the closely related compound 2-bromopyridine.[3][4] The signal word
associated with these hazards is "Warning".[3]
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Safe Handling and Storage Protocols

Adherence to strict safety protocols is essential when working with 2-Bromo-4-(tert-
butyl)pyridine. The following procedures are based on best practices for handling halogenated
organic compounds.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound.[5]

PPE Category Specification

) Tightly fitting safety goggles or a face shield (8-
Eye/Face Protection ) o
inch minimum).[6][7]

Chemical-resistant gloves (e.qg., nitrile rubber), a
Skin Protection lab coat, and other protective clothing to prevent
skin contact.[6][7]

Use in a well-ventilated area or under a
) ) chemical fume hood.[8] If inhalation risk is high,
Respiratory Protection ] ]
a NIOSH-approved respirator with an

appropriate cartridge is necessary.[6]

Handling Procedures

o Engineering Controls: Always handle 2-Bromo-4-(tert-butyl)pyridine in a well-ventilated
area, preferably within a chemical fume hood to minimize inhalation exposure.[8]

o General Hygiene: Avoid contact with skin, eyes, and clothing.[8] Do not eat, drink, or smoke
in the laboratory. Wash hands thoroughly after handling.[4]

o Dispensing: When transferring or dispensing the chemical, ensure adequate ventilation and
use appropriate tools to avoid spills.[4]

Storage Conditions

Proper storage is critical to maintain the stability of the compound and prevent accidents.
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o Container: Keep the container tightly closed in a dry and well-ventilated place.[4]

o Temperature: Store in a cool, dry place, away from direct sunlight and heat.[5]

Recommended storage is at 2-8°C under an inert atmosphere.[3]

e Incompatible Materials: Store away from strong oxidizing agents.[8]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.[8]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing. Seek

immediate medical attention.[8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]
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e Specific Hazards: Thermal decomposition may produce toxic fumes, including nitrogen
oxides, carbon monoxide, and hydrogen bromide.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Wear appropriate personal protective equipment (see Section 3.1).[1]

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.[8]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,
vermiculite) and place it in a suitable, labeled container for disposal.[8]

Experimental Protocols and Methodologies

Detailed experimental protocols for the synthesis or safety evaluation of 2-Bromo-4-(tert-
butyl)pyridine are not extensively available in the public domain. The synthesis generally
involves the direct halogenation of 4-(tert-butyl)pyridine.[9] Researchers should consult
specialized chemical synthesis literature and conduct a thorough risk assessment before
undertaking any experimental work with this compound.

Visualizing Safety and Handling Workflows

The following diagrams, generated using the DOT language, illustrate the logical workflows for
handling and emergency procedures.
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Caption: Workflow for the safe handling of 2-Bromo-4-(tert-butyl)pyridine.
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Caption: Decision logic for emergency first-aid response to exposure.
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Toxicity and Ecological Information

Comprehensive toxicological and ecological data for 2-Bromo-4-(tert-butyl)pyridine are
largely unavailable in the reviewed literature.[6] The environmental fate and effects, including
persistence, degradability, and bioaccumulation potential, have not been thoroughly
investigated.[6] Due to the lack of data, this compound should be handled with the assumption
that it may be harmful to aquatic life and the environment. Prevent its release into the
environment.[8]

Disposal Considerations

Waste generated from the use of 2-Bromo-4-(tert-butyl)pyridine must be disposed of as
hazardous waste.[6] Follow all federal, state, and local regulations for hazardous waste
disposal. Do not dispose of it in drains or sewers.[6] Contaminated packaging should also be
treated as hazardous waste.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety
Data Sheet (SDS). All laboratory personnel should be thoroughly trained in the safe handling of
chemicals and have access to the most current safety information available from the supplier. A
comprehensive risk assessment should be conducted before any new or modified procedures
involving this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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